N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine

• Molecular Formula: C18H22N2O
• Molecular Weight: 282.4 g/mol
• IUPAC Name: N-(4-hexoxyphenyl)-1-pyridin-2-ylmethanimine
• InChI: InChI=1S/C18H22N2O/c1-2-3-4-7-14-21-18-11-9-16(10-12-18)20-15-17-8-5-6-13-19-17/h5-6,8-13,15H,2-4,7,14H2,1H3
• InChI Key: YPMBRMBHEKNGOX-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=CC=C(C=C1)N=CC2=CC=CC=N2

Description

N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine, also known as HPPH or Photochlor, is a photosensitizer that has been extensively studied for its potential use in photodynamic therapy (PDT). This compound is a derivative of chlorophyll, which is a natural photosensitizer found in plants. HPPH has been shown to have several advantages over other photosensitizers, including its high tumor selectivity and low dark toxicity.

Mechanism of Action

The mechanism of action of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine involves the activation of the photosensitizer by light, which leads to the production of reactive oxygen species (ROS) that can damage cellular components such as DNA and proteins. This ultimately leads to cell death and tumor destruction.
Biochemical and Physiological Effects
N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine has been shown to have several biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of angiogenesis (the formation of new blood vessels), and the modulation of immune responses. These effects are thought to contribute to the anti-cancer activity of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine in lab experiments is its high tumor selectivity, which allows for the selective targeting of cancer cells. Additionally, N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine has a long half-life, which allows for extended imaging and treatment times. However, one limitation of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine is its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine, including:
1. Optimization of the synthesis method to improve yield and purity.
2. Development of new formulations of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine to improve solubility and bioavailability.
3. Investigation of the potential use of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine in combination with other cancer treatments such as chemotherapy and immunotherapy.
4. Exploration of the use of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine in the treatment of other diseases such as macular degeneration and psoriasis.
5. Development of new imaging techniques to visualize the distribution and uptake of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine in vivo.
Conclusion
In conclusion, N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine is a promising photosensitizer that has been extensively studied for its potential use in PDT. Its high tumor selectivity and low dark toxicity make it an attractive candidate for cancer treatment. However, further research is needed to fully understand its mechanism of action and to optimize its use in clinical settings.

Synthesis Methods

The synthesis of N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine involves several steps, including the condensation of 2-pyridinecarbaldehyde with 4-(hexyloxy)aniline, followed by the reduction of the resulting Schiff base with sodium borohydride. The final product is purified through column chromatography and characterized using various spectroscopic techniques.

Scientific Research Applications

N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine has been extensively studied for its potential use in PDT, which is a non-invasive treatment for cancer that involves the use of a photosensitizer and light to activate the photosensitizer and destroy cancer cells. N-[4-(hexyloxy)phenyl]-N-(2-pyridinylmethylene)amine has been shown to have high tumor selectivity, meaning that it preferentially accumulates in tumor cells rather than healthy cells. This makes it a promising candidate for PDT, as it can potentially reduce the side effects associated with traditional cancer treatments such as chemotherapy and radiation therapy.